N-Iso Valerylglycine
N-Iso Valerylglycine
Isovalerylglycine, also known as isopentanoylglycine, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. Isovalerylglycine exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Isovalerylglycine has been detected in multiple biofluids, such as urine and blood. Isovalerylglycine has been found to be associated with several diseases known as anorexia nervosa and short/branched chain acyl-CoA dehydrogenase deficiency; isovalerylglycine has also been linked to the inborn metabolic disorders including isovaleric acidemia.
N-isovalerylglycine is an N-acylglycine in which the acyl group is specified as isovaleryl. It has a role as a human urinary metabolite. It is a conjugate acid of a N-isovalerylglycinate.
N-isovalerylglycine is an N-acylglycine in which the acyl group is specified as isovaleryl. It has a role as a human urinary metabolite. It is a conjugate acid of a N-isovalerylglycinate.
Brand Name:
Vulcanchem
CAS No.:
16284-60-9
VCID:
VC0134872
InChI:
InChI=1S/C7H13NO3/c1-5(2)3-6(9)8-4-7(10)11/h5H,3-4H2,1-2H3,(H,8,9)(H,10,11)
SMILES:
CC(C)CC(=O)NCC(=O)O
Molecular Formula:
C7H13NO3
Molecular Weight:
159.18 g/mol
N-Iso Valerylglycine
CAS No.: 16284-60-9
Reference Standards
VCID: VC0134872
Molecular Formula: C7H13NO3
Molecular Weight: 159.18 g/mol
CAS No. | 16284-60-9 |
---|---|
Product Name | N-Iso Valerylglycine |
Molecular Formula | C7H13NO3 |
Molecular Weight | 159.18 g/mol |
IUPAC Name | 2-(3-methylbutanoylamino)acetic acid |
Standard InChI | InChI=1S/C7H13NO3/c1-5(2)3-6(9)8-4-7(10)11/h5H,3-4H2,1-2H3,(H,8,9)(H,10,11) |
Standard InChIKey | ZRQXMKMBBMNNQC-UHFFFAOYSA-N |
SMILES | CC(C)CC(=O)NCC(=O)O |
Canonical SMILES | CC(C)CC(=O)NCC(=O)O |
Appearance | Assay:≥95%A crystalline solid |
Melting Point | 87-90°C |
Physical Description | Solid |
Description | Isovalerylglycine, also known as isopentanoylglycine, belongs to the class of organic compounds known as n-acyl-alpha amino acids. N-acyl-alpha amino acids are compounds containing an alpha amino acid which bears an acyl group at its terminal nitrogen atom. Isovalerylglycine exists as a solid, slightly soluble (in water), and a weakly acidic compound (based on its pKa). Isovalerylglycine has been detected in multiple biofluids, such as urine and blood. Isovalerylglycine has been found to be associated with several diseases known as anorexia nervosa and short/branched chain acyl-CoA dehydrogenase deficiency; isovalerylglycine has also been linked to the inborn metabolic disorders including isovaleric acidemia. N-isovalerylglycine is an N-acylglycine in which the acyl group is specified as isovaleryl. It has a role as a human urinary metabolite. It is a conjugate acid of a N-isovalerylglycinate. |
Synonyms | N-(3-Methyl-1-oxobutyl)glycine; N-Isovalerylglycine; Isovalerylglycine; N-Isovaleroylglycine; |
PubChem Compound | 546304 |
Last Modified | Nov 11 2021 |
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